![molecular formula C18H23N3O3 B6169698 2-[(2-methylprop-2-en-1-yl)oxy]-N-{[3-(2-methylpropyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide CAS No. 1244896-10-3](/img/no-structure.png)
2-[(2-methylprop-2-en-1-yl)oxy]-N-{[3-(2-methylpropyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide
Description
The compound “2-[(2-methylprop-2-en-1-yl)oxy]-N-{[3-(2-methylpropyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide” is a complex organic molecule. It contains several functional groups, including an oxadiazole ring, a benzamide moiety, and a 2-methylprop-2-en-1-yl ether group .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the oxadiazole ring and the benzamide group would likely contribute to the compound’s rigidity, while the 2-methylprop-2-en-1-yl ether group could provide some flexibility .Chemical Reactions Analysis
The reactivity of this compound would be influenced by its functional groups. The oxadiazole ring is generally stable but can participate in reactions under certain conditions. The benzamide group might undergo hydrolysis, and the 2-methylprop-2-en-1-yl ether group could potentially be involved in reactions with electrophiles .Safety and Hazards
Future Directions
Future research on this compound could involve studying its synthesis, characterizing its physical and chemical properties, and investigating its potential biological activities. It could also be interesting to explore its potential applications in various fields, such as medicinal chemistry or material science .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-[(2-methylprop-2-en-1-yl)oxy]-N-{[3-(2-methylpropyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide' involves the reaction of 2-methylprop-2-en-1-ol with N-(3-bromopropyl)-2-nitrobenzamide to form the intermediate compound, which is then reacted with 3-(2-methylpropyl)-1,2,4-oxadiazole-5-carboxylic acid to obtain the final product.", "Starting Materials": [ "2-methylprop-2-en-1-ol", "N-(3-bromopropyl)-2-nitrobenzamide", "3-(2-methylpropyl)-1,2,4-oxadiazole-5-carboxylic acid", "Sodium hydride", "Dimethylformamide", "Chloroform", "Methanol", "Ethyl acetate", "Water" ], "Reaction": [ "Step 1: Preparation of intermediate compound - 2-methylprop-2-en-1-ol is reacted with N-(3-bromopropyl)-2-nitrobenzamide in the presence of sodium hydride and dimethylformamide to obtain the intermediate compound.", "Step 2: Preparation of final product - The intermediate compound is then reacted with 3-(2-methylpropyl)-1,2,4-oxadiazole-5-carboxylic acid in the presence of chloroform and methanol to obtain the final product. The product is then purified using ethyl acetate and water." ] } | |
CAS RN |
1244896-10-3 |
Product Name |
2-[(2-methylprop-2-en-1-yl)oxy]-N-{[3-(2-methylpropyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide |
Molecular Formula |
C18H23N3O3 |
Molecular Weight |
329.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
